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Compound of Interest

Compound Name: 2-Furonitrile

Cat. No.: B073164

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Furonitrile (CAS No. 617-90-3). The following sections detail the hazards, protective
measures, and emergency procedures necessary for the safe use of this compound in a
laboratory setting. All quantitative data is summarized in tables for clarity, and key procedures

are illustrated with diagrams.

Hazard Identification and Classification

2-Furonitrile is a flammable liquid and vapor that is harmful if swallowed, in contact with skin,
or if inhaled.[1][2][3][4] It causes serious eye damage.[1][2][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapour.[1][2]
. H302: Harmful if swallowed.[1]
Acute Toxicity, Oral 4
[2][4]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin.[1][2][4]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[1][2][4]
o ) H332: Harmful if inhaled.[1][2]
Acute Toxicity, Inhalation 4

[4]

Table 2: Signal Word and Pictograms

Signal Word Pictograms

Danger[2] Flame, Corrosion, Exclamation Mark

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Furonitrile is crucial for safe handling
and storage.

Table 3: Physical and Chemical Properties
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Property Value

Appearance Colorless to light yellow liquid[1][5][6]
Molecular Formula C5H3NO[1][4]

Molecular Weight 93.08 g/mol [1][4]

Boiling Point 146 - 148 °C[1][5]

Melting Point 147 - 148 °C[1]

Flash Point 35 °C (95 °F) - closed cup[1][5]
Density 1.064 g/mL at 25 °C

Slightly soluble in water.[3] Soluble in most

Water Solubilit
y common organic solvents.[3]

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and prevent

accidents.

Safe Handling

Ventilation: Use only outdoors or in a well-ventilated area.[1][2][3] Handling should be
performed in a well-ventilated place.[2][3][7]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[1][2][3]

Hygiene: Do not eat, drink, or smoke when using this product.[1][2][3] Wash hands
thoroughly after handling.[1][2][3]

Fire Prevention: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.[1][2][3] Use non-sparking tools.[2][3] Take action to prevent static
discharges by grounding and bonding containers and receiving equipment.[1][2][3]

General Precautions: Avoid contact with skin and eyes.[1][3] Avoid inhalation of vapor or
mist.[1]
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Storage

o Conditions: Store in a well-ventilated place.[1][2][3] Keep the container tightly closed in a dry
and cool place.[1][2][3]

o Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and
strong reducing agents.[5]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment are critical for preventing exposure.

Table 4: Exposure Controls and Personal Protective Equipment

Control Specification

Handle in a well-ventilated area.[2][3] Use a
Engineering Controls local exhaust if dust or aerosol will be
generated.[7]

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US).[1][2] A face shield may be required in

situations with a risk of splashing.[1][8]

Eye/Face Protection

Handle with chemical-resistant gloves (e.g.,
) ] nitrile, neoprene, butyl rubber).[1][9] Wear
Skin Protection ) ) ) ]
impervious protective clothing, such as a lab

coat or a chemical-resistant suit.[1][2][7]

If exposure limits are exceeded or irritation is
) ) experienced, use a full-face respirator with an
Respiratory Protection ] i ]
appropriate filter cartridge (e.g., type ABEK

(EN14387)).

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Table 5: First Aid Procedures

Exposure Route

Procedure

Inhalation

Move the person to fresh air. If breathing has
stopped, give artificial respiration.[1][2][10] Seek

medical attention immediately.[2][5]

Skin Contact

Take off immediately all contaminated clothing.
[2][3] Wash the affected area with plenty of soap
and water.[1][2][10] Seek medical attention.[1][2]

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and
easy to do.[1][2][3] Seek medical attention

immediately.[5]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with
water.[1][2] Never give anything by mouth to an
unconscious person.[1] Seek medical attention

immediately.[2]

Below is a diagram illustrating the general first aid workflow.
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First Aid Response Workflow for 2-Furonitrile Exposure.

Fire-Fighting Measures

2-Furonitrile is a flammable liquid, requiring specific fire-fighting measures.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][5]

» Specific Hazards: Hazardous decomposition products include carbon oxides, nitrogen oxides
(NOx), and hydrogen cyanide.[1][5] Vapors may form explosive mixtures with air and can
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travel to an ignition source and flash back.[5]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][5]

o Further Information: Use water spray to cool unopened containers.[1]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

» Personal Precautions: Use personal protective equipment, including respiratory protection.[1]
Avoid breathing vapors, mist, or gas.[1][2] Ensure adequate ventilation.[1][2]

o Emergency Procedures: Evacuate personnel to a safe area.[1][2] Remove all sources of
ignition.[1][5]

o Containment and Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel,
acid binder, universal binder, sawdust).[5] Keep in suitable, closed containers for disposal.[5]

The following diagram outlines the logical workflow for responding to a 2-Furonitrile spill.
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Workflow for Responding to a 2-Furonitrile Spill.
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Toxicological Information

2-Furonitrile is classified as acutely toxic. The primary routes of exposure are inhalation,
ingestion, and skin absorption. Symptoms of exposure can include irritation to the eyes, nose,
and throat, headache, dizziness, and nausea.[11]

Disposal Considerations

Dispose of 2-Furonitrile and its containers in accordance with local, regional, and national
regulations.[2][5] Do not empty into drains.[5]

This guide is intended to provide comprehensive safety and handling information for 2-
Furonitrile. It is imperative that all users of this chemical are thoroughly familiar with its
hazards and follow all recommended safety procedures. Always consult the most up-to-date
Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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